Cas no 408538-69-2 (methyl 4-(piperidin-4-yl)butanoate)

methyl 4-(piperidin-4-yl)butanoate structure
408538-69-2 structure
Product Name:methyl 4-(piperidin-4-yl)butanoate
CAS No:408538-69-2
MF:C10H19NO2
MW:185.26336312294
MDL:MFCD01748692
CID:1512527
PubChem ID:21462751
Update Time:2025-11-01

methyl 4-(piperidin-4-yl)butanoate Chemical and Physical Properties

Names and Identifiers

    • methyl 4-piperidin-4-ylbutanoate
    • SureCN381520
    • AG-G-37982
    • methyl 4-(4-piperidinyl)-butyrate
    • methyl 4-(piperidin-4-yl)butanoate
    • 4-piperidin-4-ylbutyric acid methyl ester
    • CTK1C9266
    • 4-Piperidinebutanoic acid, methyl ester
    • 4-(piperidin-4-yl)butyric acid methyl ester
    • 4-Piperidin-4-yl-butyric acid methyl ester
    • DB-306116
    • 408538-69-2
    • DB-143246
    • EN300-8114161
    • methyl 4-(4-piperidyl)butanoate
    • LOIQBPKYXVFRJE-UHFFFAOYSA-N
    • SCHEMBL381520
    • DTXSID50614277
    • MDL: MFCD01748692
    • Inchi: 1S/C10H19NO2/c1-13-10(12)4-2-3-9-5-7-11-8-6-9/h9,11H,2-8H2,1H3
    • InChI Key: LOIQBPKYXVFRJE-UHFFFAOYSA-N
    • SMILES: O(C)C(CCCC1CCNCC1)=O

Computed Properties

  • Exact Mass: 185.14167
  • Monoisotopic Mass: 185.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • PSA: 38.33

methyl 4-(piperidin-4-yl)butanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-8114161-0.05g
methyl 4-(piperidin-4-yl)butanoate
408538-69-2 95.0%
0.05g
$344.0 2025-02-21
Enamine
EN300-8114161-0.1g
methyl 4-(piperidin-4-yl)butanoate
408538-69-2 95.0%
0.1g
$361.0 2025-02-21
Enamine
EN300-8114161-0.25g
methyl 4-(piperidin-4-yl)butanoate
408538-69-2 95.0%
0.25g
$378.0 2025-02-21
Enamine
EN300-8114161-0.5g
methyl 4-(piperidin-4-yl)butanoate
408538-69-2 95.0%
0.5g
$394.0 2025-02-21
Enamine
EN300-8114161-1.0g
methyl 4-(piperidin-4-yl)butanoate
408538-69-2 95.0%
1.0g
$411.0 2025-02-21
Enamine
EN300-8114161-2.5g
methyl 4-(piperidin-4-yl)butanoate
408538-69-2 95.0%
2.5g
$654.0 2025-02-21
Enamine
EN300-8114161-5.0g
methyl 4-(piperidin-4-yl)butanoate
408538-69-2 95.0%
5.0g
$1060.0 2025-02-21
Enamine
EN300-8114161-10.0g
methyl 4-(piperidin-4-yl)butanoate
408538-69-2 95.0%
10.0g
$1873.0 2025-02-21
Enamine
EN300-8114161-1g
methyl 4-(piperidin-4-yl)butanoate
408538-69-2
1g
$411.0 2023-09-02
Enamine
EN300-8114161-5g
methyl 4-(piperidin-4-yl)butanoate
408538-69-2
5g
$1060.0 2023-09-02

Additional information on methyl 4-(piperidin-4-yl)butanoate

Comprehensive Analysis of Methyl 4-(piperidin-4-yl)butanoate (CAS No. 408538-69-2): Properties, Applications, and Industry Insights

Methyl 4-(piperidin-4-yl)butanoate (CAS No. 408538-69-2) is a versatile organic compound with a molecular structure combining a piperidine ring and a butanoate ester functional group. This unique combination grants it significant potential in pharmaceutical intermediates, agrochemical synthesis, and specialty chemical applications. The compound's molecular formula C10H19NO2 and molecular weight of 185.26 g/mol make it a valuable building block in modern organic synthesis.

Recent trends in drug discovery and medicinal chemistry have increased demand for piperidine derivatives like methyl 4-(piperidin-4-yl)butanoate. Researchers frequently search for "piperidine-based scaffolds" and "ester functional group applications," reflecting growing interest in this compound class. Its balanced lipophilicity and hydrogen bonding capacity make it particularly valuable for optimizing bioavailability in candidate drug molecules.

The synthesis of methyl 4-(piperidin-4-yl)butanoate typically involves esterification reactions of 4-(piperidin-4-yl)butanoic acid with methanol. Advanced purification techniques including column chromatography and distillation ensure high purity (>98%) for research applications. Analytical characterization commonly employs NMR spectroscopy, mass spectrometry, and HPLC analysis, with the compound typically appearing as a colorless to pale yellow liquid at room temperature.

In pharmaceutical applications, this compound serves as a key intermediate for CNS-targeting drugs due to the piperidine moiety's ability to interact with neural receptors. The ester group provides synthetic flexibility, allowing conversion to various functional groups through hydrolysis or transesterification. Current research explores its potential in developing neuroprotective agents and pain management therapeutics, addressing trending healthcare needs in aging populations.

The agrochemical industry utilizes methyl 4-(piperidin-4-yl)butanoate in developing novel crop protection agents. Its structural features contribute to the design of systemic pesticides with improved plant mobility and environmental profiles. This aligns with growing market demands for sustainable agriculture solutions and reduced-residue formulations - frequent search terms among agricultural researchers.

Material science applications leverage the compound's dual functionality for creating specialty polymers with tailored properties. The piperidine ring can impart rigidity while the ester group enables polymerization or crosslinking. Such materials find use in advanced coatings, adhesives, and electronic materials - areas experiencing significant research investment currently.

From a regulatory perspective, proper handling of methyl 4-(piperidin-4-yl)butanoate requires standard laboratory precautions. While not classified as hazardous under major chemical regulations, appropriate ventilation and personal protective equipment are recommended during handling. Storage typically involves inert atmosphere conditions at controlled temperatures to maintain stability.

The commercial availability of methyl 4-(piperidin-4-yl)butanoate has expanded significantly, with suppliers offering quantities ranging from gram-scale for research to kilogram quantities for industrial applications. Pricing trends reflect growing demand, particularly from the contract research organization (CRO) sector and generic pharmaceutical manufacturers developing patent-expired medications.

Future research directions for this compound include exploration in bioconjugation chemistry and prodrug development, addressing current pharmaceutical challenges in targeted drug delivery. The rise of computational chemistry and AI-assisted drug design has also increased interest in such versatile building blocks for virtual screening libraries.

Environmental considerations for methyl 4-(piperidin-4-yl)butanoate include its biodegradation profile and ecotoxicity characteristics - topics frequently searched by environmental chemists. Current data suggests moderate environmental persistence, prompting ongoing studies into green chemistry alternatives for its synthesis and applications.

Analytical method development for this compound remains an active research area, particularly for trace detection in complex matrices. Advanced techniques like LC-MS/MS and GC-MS are being optimized to meet increasing quality control requirements in pharmaceutical manufacturing, where impurity profiling is critical.

The global market for methyl 4-(piperidin-4-yl)butanoate shows robust growth, driven by expanding applications in Asia-Pacific pharmaceutical hubs and North American research centers. Market analysts frequently search for "piperidine derivative market trends" and "specialty chemical growth projections," indicating strong commercial interest in this compound class.

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.